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Compound of Interest

Compound Name: C.I. Disperse Blue 35

Cat. No.: B083241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Disperse Blue 35 is a synthetic organic compound belonging to the anthraquinone class

of disperse dyes.[1][2][3] It is primarily utilized in the textile industry for dyeing hydrophobic

synthetic fibers, most notably polyester, due to its vibrant blue coloration and good fastness

properties.[2][4] The dye is characterized by its low solubility in water and is applied from a fine

aqueous dispersion.[2] Beyond its industrial application in textiles, C.I. Disperse Blue 35 has

been investigated for its potential use as a biomarker for staining lysosomes in cell studies and

for its antimicrobial properties.[4] However, it is also recognized as a contact allergen, and its

use in applications such as tattoo inks and permanent makeup has been restricted in some

regions.[1][5][6]

Chemical Structure and Properties
The chemical structure of C.I. Disperse Blue 35 is based on an anthraquinone core. Its formal

IUPAC name is 1,5-diamino-4,8-dihydroxy-2-(4-hydroxyphenyl)anthracene-9,10-dione.[2][4][6]

[7][8][9] It is important to note that commercial C.I. Disperse Blue 35 often exists as a technical

mixture. This mixture primarily contains methylated derivatives of 1,8-diamino-4,5-

dihydroxyanthraquinone.[1][4][10]
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The key chemical and physical properties of C.I. Disperse Blue 35 are summarized in the

table below for easy reference and comparison.

Property Value

IUPAC Name

1,5-diamino-4,8-dihydroxy-2-(4-

hydroxyphenyl)anthracene-9,10-dione[2][4][7][8]

[9]

Molecular Formula C₂₀H₁₄N₂O₅[2][4][6][7][9]

Molecular Weight 362.34 g/mol [9][11]

CAS Number
12222-75-2 (primary), 13716-91-1, 12222-78-5,

31529-83-6[1][2][3][4][5][6][7][8][10][11][12][13]

Appearance Dark brown powder[1]

Density 1.616 g/cm³[9]

Solubility

Low water solubility.[2] Slightly soluble in

Dichloromethane, DMSO, Ethanol, and

Methanol.[1]

XLogP3-AA 3.2[7]

Topological Polar Surface Area 147 Å²[7]

Toxicological Profile
C.I. Disperse Blue 35 has been evaluated for its toxicological effects, particularly concerning

skin sensitization. The available data is summarized in the following table.
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Toxicological Endpoint Result

Acute Oral Toxicity (Rat LD50) >2000 mg/kg[5]

Skin Irritation Mild irritant[5]

Eye Irritation Mild irritant[5]

Sensitization
Known to be a sensitizer, which can lead to

contact allergies such as contact eczema.[1][5]

Experimental Protocols
Analysis by High-Performance Liquid Chromatography
(HPLC)
High-performance liquid chromatography is a standard method for the separation and analysis

of the components within technical-grade C.I. Disperse Blue 35.[8][13]

Objective: To separate and identify the main components and impurities in a C.I. Disperse
Blue 35 sample.

Instrumentation:

HPLC system with a UV-Vis detector

Reverse-phase C18 column

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Phosphoric acid (or formic acid for MS-compatible methods)[13]

C.I. Disperse Blue 35 standard

Procedure:
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Sample Preparation: Accurately weigh a small amount of the C.I. Disperse Blue 35 sample

and dissolve it in a suitable solvent, such as acetonitrile or a mixture of acetonitrile and

water, to a known concentration.

Mobile Phase Preparation: Prepare the mobile phase consisting of acetonitrile and water,

with a small amount of phosphoric acid (e.g., 0.1%) to control the pH.[13] The exact ratio of

acetonitrile to water may vary and should be optimized for the specific separation.

Chromatographic Conditions:

Column: Standard reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle

size).

Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and acidified

water.

Flow Rate: Typically 1.0 mL/min.

Detection: UV-Vis detector set at the wavelength of maximum absorbance for C.I.
Disperse Blue 35.

Injection Volume: 10-20 µL.

Analysis: Inject the prepared sample and standard solutions into the HPLC system. Record

the chromatograms.

Data Interpretation: Identify the peaks in the sample chromatogram by comparing their

retention times with those of the standards. The peak area can be used for quantification.

Synthesis of C.I. Disperse Blue 35
The synthesis of C.I. Disperse Blue 35 can be achieved through the reaction of 1,5-diamino-

4,8-dihydroxyanthraquinone with 4-hydroxybenzene.[2]

Objective: To synthesize C.I. Disperse Blue 35.

Starting Materials:
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1,5-diamino-4,8-dihydroxyanthraquinone

4-hydroxybenzene

Procedure:

The synthesis generally involves the reaction between 1,5-diamino-4,8-

dihydroxyanthraquinone and 4-hydroxybenzene.[2]

The reaction is typically carried out at an elevated temperature to facilitate the reaction.[2]

The reaction time can be varied to optimize the yield and purity of the final product.[2]

Following the reaction, purification techniques such as recrystallization or chromatography

are employed to isolate the C.I. Disperse Blue 35.[2]

Visualizations
Caption: Analytical workflow for C.I. Disperse Blue 35 using HPLC.

Caption: Synthesis pathway for C.I. Disperse Blue 35.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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